Cas no 19253-87-3 ((2S)-2-amino-N-hydroxy-4-(methylsulfanyl)butanamide)

• Product Name: (2S)-2-amino-N-hydroxy-4-(methylsulfanyl)butanamide
• CAS No: 19253-87-3
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• CID: 1385636
• PubChem ID: 44277995
• Update Time: 2025-05-26

(2S)-2-amino-N-hydroxy-4-(methylsulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-N-hydroxy-4-(methylthio)-, (S)-
• (2S)-2-amino-N-hydroxy-4-methylsulfanylbutanamide
• DB-210745
• 19253-87-3
• EN300-111972
• N-Hydroxy-L-methioninamide
• (S)-2-Amino-N-hydroxy-4-(methylthio)butanamide
• DTXSID90658135
• CHEMBL1159907
• (2S)-2-amino-N-hydroxy-4-(methylsulfanyl)butanamide
• AKOS013307137
• CS-0222618
• methioninehydroxamic
• SCHEMBL1896269
• Butanamide, 2-amino-N-hydroxy-4-(methylthio)-, (2S)-

• Inchi： 1S/C5H12N2O2S/c1-10-3-2-4(6)5(8)7-9/h4,9H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1
• InChI Key： HUPYBBFSQOFVSZ-BYPYZUCNSA-N
• SMILES： S(C)CC[C@@H](C(NO)=O)N

Computed Properties

• Exact Mass: 164.06194880g/mol
• Monoisotopic Mass: 164.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-N-hydroxy-4-(methylsulfanyl)butanamide

Comprehensive Overview of (2S)-2-amino-N-hydroxy-4-(methylsulfanyl)butanamide (CAS No. 19253-87-3)

(2S)-2-amino-N-hydroxy-4-(methylsulfanyl)butanamide, with the CAS number 19253-87-3, is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to by its systematic name, features a unique molecular structure combining an amino group, a hydroxylamine moiety, and a methylsulfanyl side chain. Its distinct properties make it a subject of interest in drug discovery, enzyme inhibition studies, and metabolic pathway modulation.

The compound’s chiral center at the 2-position (denoted by the (2S) configuration) is critical for its biological activity, as enantioselectivity often dictates interactions with target proteins. Researchers have explored its potential as a hydroxamic acid derivative, a class known for its metal-chelating capabilities, which are valuable in designing inhibitors for metalloenzymes like histone deacetylases (HDACs). This aligns with current trends in epigenetic therapy and cancer research, where HDAC inhibitors are hotly debated.

In recent years, the demand for small-molecule modulators of biological pathways has surged, driven by advances in precision medicine. (2S)-2-amino-N-hydroxy-4-(methylsulfanyl)butanamide fits into this narrative due to its potential role in modulating cellular processes. Online searches frequently link such compounds to queries like "hydroxamate-based therapeutics" or "sulfur-containing bioactive molecules," reflecting growing public and academic curiosity.

Synthetic accessibility and structure-activity relationship (SAR) studies of this compound are also trending topics. Its methylsulfanyl group introduces lipophilicity, which can influence membrane permeability—a key factor in drug design. Laboratories often optimize such features to enhance bioavailability, a recurring theme in pharmacokinetic discussions. Notably, the compound’s N-hydroxy segment is a focal point for researchers investigating anti-inflammatory or antioxidant properties, tying into broader health trends.

From an industrial perspective, CAS 19253-87-3 is cataloged in chemical databases as a building block for peptidomimetics and enzyme probes. Its applications extend to proteomics and chemical biology, where it serves as a tool to elucidate protein functions. These niches are frequently searched alongside terms like "biochemical tools for target validation" or "small-molecule libraries," highlighting its relevance in high-throughput screening.

Environmental and green chemistry considerations are increasingly shaping compound utilization. While (2S)-2-amino-N-hydroxy-4-(methylsulfanyl)butanamide is not classified as hazardous, its synthesis often involves atom-efficient strategies to minimize waste. This resonates with the sustainable chemistry movement, a priority for modern labs aiming to reduce ecological footprints.

In summary, 19253-87-3 represents a versatile scaffold with multifaceted applications. Its integration into drug discovery pipelines and mechanistic studies underscores its importance. As science advances, this compound will likely remain a staple in discussions bridging organic synthesis, medicinal chemistry, and translational research.